Cas no 2137972-54-2 (N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide)

• Product Name: N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide
• CAS No: 2137972-54-2
• MF: C₁₀H₁₇BrClNO
• MW: 282.605081319809
• CID: 6422649
• PubChem ID: 165439548
• Update Time: 2025-05-19

N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-377051
• 3-chloro-2,2-dimethyl-N-{[(1r,3r)-3-bromocyclobutyl]methyl}propanamide
• 3-chloro-2,2-dimethyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}propanamide
• EN300-718794
• 2137063-10-4
• 2137030-42-1
• 2137972-54-2
• EN300-377009
• N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide

• Inchi： 1S/C10H17BrClNO/c1-10(2,6-12)9(14)13-5-7-3-8(11)4-7/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： UDFXLZLXNZSPJB-UHFFFAOYSA-N
• SMILES： BrC1CC(CNC(C(C)(C)CCl)=O)C1

Computed Properties

• Exact Mass: 281.01820g/mol
• Monoisotopic Mass: 281.01820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide

Research Briefing on N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide (CAS: 2137972-54-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide (CAS: 2137972-54-2) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide belongs to the class of cyclobutyl derivatives, which are increasingly being explored for their pharmacological properties. Recent studies have demonstrated that the presence of both bromo and chloro substituents in the molecule enhances its reactivity and binding affinity to specific biological targets. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step process involving cyclobutyl ring formation followed by selective halogenation and amide coupling.

In terms of biological activity, preliminary in vitro assays have shown that N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide exhibits moderate inhibitory effects against certain kinase enzymes implicated in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed that the compound interacts with the ATP-binding site of these kinases, providing insights into its mechanism of action.

Further research has explored the compound's pharmacokinetic properties. A recent pharmacokinetic study conducted in rodent models indicated that N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide has acceptable oral bioavailability and a half-life suitable for further optimization. However, challenges related to metabolic stability and potential off-target effects remain to be addressed in future studies.

The structural uniqueness of N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide has also attracted attention in the context of prodrug design. Researchers have investigated its potential as a prodrug moiety that could improve the delivery of therapeutic agents to specific tissues. This application is particularly relevant in oncology, where targeted drug delivery is crucial for minimizing systemic toxicity.

In conclusion, while N-[(3-bromocyclobutyl)methyl]-3-chloro-2,2-dimethylpropanamide (CAS: 2137972-54-2) shows promise as a versatile chemical entity in drug discovery, further research is needed to fully elucidate its therapeutic potential and optimize its pharmacological profile. Ongoing studies are focusing on structural modifications to enhance its selectivity and reduce potential side effects, positioning this compound as an interesting candidate for future drug development programs.